3-Isopropylpyrrolidine-2-carboxylic acid
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Description
3-Isopropylpyrrolidine-2-carboxylic acid is a pyrrolidine derivative characterized by a five-membered nitrogen-containing ring with an isopropyl group at the 3-position and a carboxylic acid moiety at the 2-position. The stereochemistry (e.g., (2S,3S) configuration) and substituent positioning influence its physicochemical properties and interactions in biological systems.
Properties
Molecular Formula |
C8H15NO2 |
|---|---|
Molecular Weight |
157.21 g/mol |
IUPAC Name |
3-propan-2-ylpyrrolidine-2-carboxylic acid |
InChI |
InChI=1S/C8H15NO2/c1-5(2)6-3-4-9-7(6)8(10)11/h5-7,9H,3-4H2,1-2H3,(H,10,11) |
InChI Key |
MUTKETLQEPQKEP-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1CCNC1C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Ring Size and Rigidity
- Pyrrolidine vs. Piperidine : The five-membered pyrrolidine ring (as in the target compound) offers greater ring strain and conformational flexibility compared to the six-membered piperidine (). This affects binding affinity in biological targets.
- Aromatic vs. Aliphatic : 3-Cyclopropylpyridine-2-carboxylic acid () contains an aromatic pyridine ring, enabling π-π interactions absent in aliphatic pyrrolidine derivatives.
Substituent Effects
- The 5-oxo group in 1-methyl-5-oxopyrrolidine-3-carboxylic acid () increases polarity and hydrogen-bonding capacity, which may improve aqueous solubility compared to non-oxidized analogs.
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